Cas no 84905-80-6 (4-Chloro-5H-pyrrolo[3,2-d]pyrimidine)

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine structure
84905-80-6 structure
Product Name:4-Chloro-5H-pyrrolo[3,2-d]pyrimidine
CAS No:84905-80-6
MF:C6H4ClN3
MW:153.569059371948
MDL:MFCD06658411
CID:720712
PubChem ID:5370695
Update Time:2024-10-26

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine
    • 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-
    • 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine (ACI)
    • SY007647
    • SS-3037
    • J-515053
    • DTXSID50418676
    • 5H-4-Chloro-pyrrolo[3,2-d]pyrimidine
    • SCHEMBL8223
    • 84905-80-6
    • BCP16503
    • CS-M3333
    • EN300-96120
    • CL3423
    • AKOS005073881
    • 4-CHLORO-5H-PYRROLO[3,2-D] PYRIMIDINE
    • CHEMBL5172968
    • 4-CHLORO-5H-PYRROL[3,2-D] PYRIMIDINE
    • SCHEMBL1374153
    • GCTFALKRTYVYFB-UHFFFAOYSA-N
    • MFCD06658411
    • PB34131
    • AC-23267
    • 4-chloropyrrolo[3,2-d]pyrimidine
    • Z1198169463
    • 4-Chloro-5H-pyrrolo(3,2-d)pyrimidine
    • BDBM50591485
    • MDL： MFCD06658411
    • Inchi： 1S/C6H4ClN3/c7-6-5-4(1-2-8-5)9-3-10-6/h1-3,8H
    • InChI Key： ZGJDDWOXVGDTSP-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(C=CN2)N=CN=1

Computed Properties

  • Exact Mass: 153.00900
  • Monoisotopic Mass: 153.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.531
  • Melting Point: 190-197 °C
  • Boiling Point: 325.9 °C at 760 mmHg
  • Flash Point: 180.7℃
  • PSA: 41.57000
  • LogP: 1.61130
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Security Information

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

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4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Production Method

Production Method 1

5655-01-6 5655-01-6
84905-80-6 84905-80-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  3 h, reflux; cooled
1.2 Reagents: Sodium hydroxide ;  pH 6, cooled
Reference
Aromatic N versus aromatic F: bioisosterism discovered in RNA base pairing interactions leads to a novel class of universal base analogs
Koller, Alrun N.; Bozilovic, Jelena; Engels, Joachim W.; Gohlke, Holger, Nucleic Acids Research, 2010, 38(9), 3133-3146

Production Method 2

5655-01-6 5655-01-6
84905-80-6 84905-80-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, reflux; reflux → 35 °C; cooled
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 7.0 - 8.5, cooled
Reference
Development of a Practical Synthesis of a Purine Nucleoside Phosphorylase Inhibitor: BCX-4208
Kamath, Vivekanand P.; Juarez-Brambila, Jesus J.; Morris, Christopher B.; Winslow, Christopher D.; Morris, Philip E., Organic Process Research & Development, 2009, 13(5), 928-932

Production Method 3

5655-01-6 5655-01-6
84905-80-6 84905-80-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  5 h, reflux
1.2 Reagents: Sodium hydroxide ,  Water Solvents: Water ;  neutralized, cooled
Reference
Synthesis of Immucillins BCX-1777 and BCX-4430 from a Common Precursor
Krishnakumar, K. A.; Lankalapalli, Ravi S., European Journal of Organic Chemistry, 2022, 2022(25),

Production Method 4

5655-01-6 5655-01-6
84905-80-6 84905-80-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  90 min, reflux
Reference
Novel Substituted Purine Isosteres: Synthesis, Structure-Activity Relationships and Cytotoxic Activity Evaluation
Dimitrakis, Spyridon; Gavriil, Efthymios-Spyridon; Pousias, Athanasios; Lougiakis, Nikolaos ; Marakos, Panagiotis; et al, Molecules, 2022, 27(1),

Production Method 5

5655-01-6 5655-01-6
84905-80-6 84905-80-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  4 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, cooled
Reference
An Access to the β-Anomer of 4'-Thio-C-ribonucleosides: Hydroboration of 1-C-Aryl- or 1-C-Heteroaryl-4-thiofuranoid Glycals and Its Regiochemical Outcome
Haraguchi, Kazuhiro; Horii, Chikafumi; Yoshimura, Yuichi; Ariga, Fumiko; Tadokoro, Aya; et al, Journal of Organic Chemistry, 2011, 76(21), 8658-8669

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Raw materials

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine Preparation Products

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